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Compound of Interest

Compound Name: Manoyl oxide

CAS No.: 27642-41-7

Cat. No.: B15571580

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Manoyl oxide is a naturally occurring labdane-type diterpenoid, a class of organic compounds

with a diverse range of biological activities. It is a key intermediate in the biosynthesis of other

significant terpenoids, most notably forskolin.[1][2] This technical guide provides an in-depth

overview of the physicochemical properties of Manoyl oxide, along with experimental

methodologies for its characterization and a summary of its known biological activities and

related pathways.

Physicochemical Properties
The fundamental physicochemical properties of Manoyl oxide are summarized below. These

characteristics are crucial for its extraction, purification, formulation, and for understanding its

behavior in biological systems.
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Property Value Reference

Molecular Formula C₂₀H₃₄O [1][3][4]

Molecular Weight 290.48 g/mol [1][4]

CAS Number 596-84-9 [1][3][5]

Appearance Powder [1]

Boiling Point
338.00 to 339.00 °C (at 760

mm Hg)
[5][6]

Density 0.941 g/cm³ [1]

Flash Point 155.00 °C (311.00 °F) [5][6]

Water Solubility
0.04131 mg/L at 25 °C

(estimated)
[5]

Solubility Soluble in alcohol [5][6]

logP (o/w) 6.887 (estimated) [5]

Vapor Pressure
0.000190 mmHg at 25.00 °C

(estimated)
[5][6]

Spectroscopic and Chromatographic Data
The structural elucidation and quantification of Manoyl oxide rely on standard analytical

techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are fundamental for

confirming the diterpenoid structure. For example, in a study of a Manoyl oxide derivative,

the ¹H NMR spectrum showed five tertiary methyl signals between δ 0.78 and 1.23 ppm,

which are characteristic of the Manoyl oxide framework.[7] The specific chemical shifts and

coupling constants are used to assign the stereochemistry of the molecule.

Mass Spectrometry (MS): GC-MS is a common method for identifying Manoyl oxide in

complex mixtures, such as plant extracts.[8][9] The mass spectrum provides information
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about the molecular weight and fragmentation pattern, which serves as a fingerprint for the

compound.

Gas Chromatography (GC): The retention index (RI) of Manoyl oxide is a key parameter in

GC analysis. On a non-polar column, the normal alkane RI is reported to be around 1983-

2015.[10][11]

Infrared (IR) Spectroscopy: IR spectroscopy can be used to identify functional groups

present in the molecule, such as C-O ether linkages.

Experimental Protocols
The isolation and characterization of Manoyl oxide from natural sources typically follow a

standardized workflow.

Isolation and Purification
Extraction: The plant material (e.g., aerial parts of Grindelia integrifolia or root cork of Coleus

forskohlii) is first dried and ground.[2][12] The powdered material is then subjected to solvent

extraction, often using a non-polar solvent like hexane, to isolate lipophilic compounds like

Manoyl oxide.[9]

Chromatography: The crude extract is then purified using a combination of chromatographic

techniques.

Thin Layer Chromatography (TLC): Used for initial separation and monitoring of fractions.

[12]

Column Chromatography: Often performed on silica gel to separate compounds based on

polarity.

High-Performance Liquid Chromatography (HPLC): Used for final purification to obtain

high-purity Manoyl oxide.[12]

Structural Elucidation
NMR Spectroscopy: Purified Manoyl oxide is dissolved in a deuterated solvent (e.g.,

CDCl₃). ¹H, ¹³C, COSY, HMBC, and HSQC spectra are acquired on an NMR spectrometer
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(e.g., Bruker 400 MHz).[13] The resulting spectra are analyzed to determine the complete

chemical structure and stereochemistry.

Mass Spectrometry: The purified compound is analyzed by GC-MS or direct infusion MS to

confirm the molecular weight and fragmentation pattern. High-resolution mass spectrometry

(HRMS) can be used to determine the exact molecular formula.[7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b15571580?utm_src=pdf-custom-synthesis#bc-rfq
https://www.targetmol.com/compound/manoyl%20oxide
https://pubmed.ncbi.nlm.nih.gov/24481136/
https://pubmed.ncbi.nlm.nih.gov/24481136/
https://www.chemdiv.com/catalog/inhibitors/compound-CE03-7554/
https://webbook.nist.gov/cgi/inchi?ID=R613984
https://www.thegoodscentscompany.com/data/rw1539201.html
http://www.perflavory.com/docs/doc1539201.html
https://www.myweb.ttu.edu/ppare/Research/PDF%20Articles/J%20Nat%20Prod%202001.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC3938615/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3938615/
https://www.researchgate.net/publication/259988659_Manoyl_Oxide_13R_the_Biosynthetic_Precursor_of_Forskolin_Is_Synthesized_in_Specialized_Root_Cork_Cells_in_Coleus_forskohlii
https://webbook.nist.gov/cgi/inchi?ID=R613984&Mask=2000
https://webbook.nist.gov/cgi/inchi?ID=C27642417&Mask=2000
https://pubmed.ncbi.nlm.nih.gov/11678671/
https://pubmed.ncbi.nlm.nih.gov/11678671/
https://www.researchgate.net/publication/353676456_Selective_synthesis_of_13-epi-manoyl_oxide
https://www.benchchem.com/product/b15571580/docs#manoyl-oxide-a-comprehensive-physicochemical-and-biological-profile
https://www.benchchem.com/product/b15571580/docs#manoyl-oxide-a-comprehensive-physicochemical-and-biological-profile
https://www.benchchem.com/product/b15571580/docs#manoyl-oxide-a-comprehensive-physicochemical-and-biological-profile
https://www.benchchem.com/product/b15571580/docs#manoyl-oxide-a-comprehensive-physicochemical-and-biological-profile
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15571580?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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